Cas no 301681-58-3 (N-(4-(N-(3,4-dimethylisoxazol-5-yl)sulfamoyl)phenyl)-3,4-dimethoxybenzamide)

• Product Name: N-(4-(N-(3,4-dimethylisoxazol-5-yl)sulfamoyl)phenyl)-3,4-dimethoxybenzamide
• CAS No: 301681-58-3
• MF: C₂₀H₂₁N₃O₆S
• MW: 431.462243795395
• CID: 5835787
• PubChem ID: 648989
• Update Time: 2025-05-24

N-(4-(N-(3,4-dimethylisoxazol-5-yl)sulfamoyl)phenyl)-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(N-(3,4-dimethylisoxazol-5-yl)sulfamoyl)phenyl)-3,4-dimethoxybenzamide
• Benzamide, N-[4-[[(3,4-dimethyl-5-isoxazolyl)amino]sulfonyl]phenyl]-3,4-dimethoxy-
• Oprea1_585012
• SR-01000416076
• CHEMBL1547743
• AB00402020-04
• AKOS000533322
• N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-3,4-dimethoxybenzamide
• SMR000009613
• N-(4-{[(3,4-dimethyl-5-isoxazolyl)amino]sulfonyl}phenyl)-3,4-dimethoxybenzamide
• F0913-0113
• MLS000070208
• N-[4-(3,4-Dimethyl-isoxazol-5-ylsulfamoyl)-phenyl]-3,4-dimethoxy-benzamide
• AB00402020-10
• 301681-58-3
• MLS002535649
• SR-01000416076-1
• HMS2276J23
• N-[4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl]-3,4-dimethoxybenzamide
• Oprea1_441899

• Inchi： 1S/C20H21N3O6S/c1-12-13(2)22-29-20(12)23-30(25,26)16-8-6-15(7-9-16)21-19(24)14-5-10-17(27-3)18(11-14)28-4/h5-11,23H,1-4H3,(H,21,24)
• InChI Key： WDYMRROIHLLKHH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2ON=C(C)C=2C)(=O)=O)C=C1)(=O)C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 431.11510657g/mol
• Monoisotopic Mass: 431.11510657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.374±0.06 g/cm3(Predicted)
• pka: 4.61±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-(N-(3,4-dimethylisoxazol-5-yl)sulfamoyl)phenyl)-3,4-dimethoxybenzamide

N-(4-(N-(3,4-dimethylisoxazol-5-yl)sulfamoyl)phenyl)-3,4-dimethoxybenzamide: A Comprehensive Overview

N-(4-(N-(3,4-dimethylisoxazol-5-yl)sulfamoyl)phenyl)-3,4-dimethoxybenzamide (CAS No. 301681-58-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a member of the sulfonamide class and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The structure of N-(4-(N-(3,4-dimethylisoxazol-5-yl)sulfamoyl)phenyl)-3,4-dimethoxybenzamide includes a sulfonamide group attached to a phenyl ring, which is further substituted with a 3,4-dimethylisoxazol-5-yl moiety. Additionally, the benzamide portion of the molecule is decorated with two methoxy groups at the 3 and 4 positions. This intricate molecular architecture endows the compound with a range of biological activities and pharmacological properties.

Recent studies have highlighted the potential of N-(4-(N-(3,4-dimethylisoxazol-5-yl)sulfamoyl)phenyl)-3,4-dimethoxybenzamide in various therapeutic areas. One notable application is its anti-inflammatory activity. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, N-(4-(N-(3,4-dimethylisoxazol-5-yl)sulfamoyl)phenyl)-3,4-dimethoxybenzamide has demonstrated significant antitumor activity. In vitro and in vivo studies have revealed that it can effectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and the inhibition of angiogenesis. These findings suggest that this compound could be developed into a novel anticancer agent.

In addition to its anti-inflammatory and antitumor properties, N-(4-(N-(3,4-dimethylisoxazol-5-yl)sulfamoyl)phenyl)-3,4-dimethoxybenzamide has also shown promise in neurodegenerative diseases. Preclinical studies have indicated that it can protect neurons from oxidative stress and reduce neuroinflammation. This dual action makes it a potential therapeutic option for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of N-(4-(N-(3,4-dimethylisoxazol-5-yl)sulfamoyl)phenyl)-3,4-dimethoxybenzamide has been extensively studied to ensure its suitability for clinical development. It exhibits good oral bioavailability and favorable metabolic stability. However, further optimization may be required to enhance its pharmacokinetic properties for specific therapeutic applications.

Safety and toxicity assessments are crucial for any potential drug candidate. Preliminary toxicological studies have indicated that N-(4-(N-(3,4-dimethylisoxazol-5-yl)sulfamoyl)phenyl)-3,4-dimethoxybenzamide has a favorable safety profile at therapeutic doses. However, more comprehensive safety evaluations are needed to fully understand its long-term effects and potential side effects.

In conclusion, N-(4-(N-(3,4-dimethylisoxazol-5-yl)sulfamoyl)phenyl)-3,4-dimethoxybenzamide (CAS No. 301681-58-3) is a multifaceted compound with a broad range of biological activities. Its anti-inflammatory, antitumor, and neuroprotective properties make it an attractive candidate for further pharmaceutical development. Ongoing research aims to optimize its structure and pharmacokinetic properties to enhance its therapeutic potential across various disease states.